Cas no 1261897-30-6 (3-Chloro-5-(3,5-dichlorophenyl)phenol)

• Product Name: 3-Chloro-5-(3,5-dichlorophenyl)phenol
• CAS No: 1261897-30-6
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• MDL: MFCD18315729
• CID: 2761999
• PubChem ID: 53221462
• Update Time: 2025-05-22

3-Chloro-5-(3,5-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261897-30-6
• MFCD18315729
• PMC26596
• 3',5,5'-Trichloro[1,1'-biphenyl]-3-ol
• (2S,2S,Trans)-saxagliptin
• DTXSID20686103
• 3-CHLORO-5-(3,5-DICHLOROPHENYL)PHENOL
• 3-Chloro-5-(3,5-dichlorophenyl)phenol, 95%
• 3-Chloro-5-(3,5-dichlorophenyl)phenol

• MDL： MFCD18315729
• Inchi： 1S/C12H7Cl3O/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6,16H
• InChI Key： GGVMXVWIWMKLDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)O

Computed Properties

• Exact Mass: 271.956248Da
• Monoisotopic Mass: 271.956248Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(3,5-dichlorophenyl)phenol

3-Chloro-5-(3,5-dichlorophenyl)phenol (CAS No. 1261897-30-6): A Comprehensive Overview

3-Chloro-5-(3,5-dichlorophenyl)phenol, also referred to by its CAS number 1261897-30-6, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of chlorophenols, which are derivatives of phenol substituted with chlorine atoms at specific positions on the aromatic ring. The structure of 3-Chloro-5-(3,5-dichlorophenyl)phenol consists of a phenolic group attached to a dichlorophenyl moiety, creating a molecule with unique chemical properties and reactivity.

The synthesis of 3-Chloro-5-(3,5-dichlorophenyl)phenol typically involves multi-step organic reactions, often utilizing electrophilic substitution mechanisms. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, thereby improving yield and purity. These innovations highlight the compound's importance in both academic research and industrial applications.

One of the most notable applications of 3-Chloro-5-(3,5-dichlorophenyl)phenol is in the field of materials science. Its ability to form stable aromatic systems makes it a valuable precursor for the synthesis of advanced polymers and high-performance materials. For instance, studies have demonstrated its potential as a building block for constructing functional polymers with tailored electronic properties. These materials find applications in electronics, optics, and energy storage technologies.

In addition to its role in materials science, 3-Chloro-5-(3,5-dichlorophenyl)phenol has garnered attention in pharmacology due to its bioactive properties. Recent research has focused on its potential as an antimicrobial agent and its ability to modulate cellular signaling pathways. Preclinical studies have shown promising results in inhibiting the growth of pathogenic bacteria and fungi, suggesting its potential as a lead compound for drug development.

The environmental impact of 3-Chloro-5-(3,5-dichlorophenyl)phenol has also been a subject of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under specific environmental conditions, the compound undergoes efficient microbial degradation, reducing its persistence in ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

From a structural standpoint, 3-Chloro-5-(3,5-dichlorophenyl)phenol exhibits significant electronic delocalization due to the conjugation between the phenolic oxygen and the aromatic rings. This characteristic influences its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into its electronic structure, enabling better predictions of its behavior in different chemical environments.

In conclusion, 3-Chloro-5-(3,5-dichlorophenyl)phenol (CAS No. 1261897-30-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential component in modern scientific research and industrial processes. As ongoing studies continue to uncover new aspects of its functionality and applicability, this compound is poised to play an increasingly important role in advancing technological innovations.